Cas no 28657-40-1 (3-chloro-6-(3-chlorophenyl)-4-methyl-Pyridazine)

3-chloro-6-(3-chlorophenyl)-4-methyl-Pyridazine structure
28657-40-1 structure
Product Name:3-chloro-6-(3-chlorophenyl)-4-methyl-Pyridazine
CAS No:28657-40-1
MF:C11H8Cl2N2
MW:239.100620269775
CID:1110356
PubChem ID:14450220
Update Time:2025-04-20

3-chloro-6-(3-chlorophenyl)-4-methyl-Pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-6-(3-chlorophenyl)-4-methyl-Pyridazine
    • 28657-40-1
    • 3-chloro-6-(3-chlorophenyl)-4-methylpyridazine
    • DTXSID901248105
    • PQRUWFXWCNWNBF-UHFFFAOYSA-N
    • 3-chloro-6-(m-chlorophenyl)-4-methylpyridazine
    • SCHEMBL10835499
    • Inchi: 1S/C11H8Cl2N2/c1-7-5-10(14-15-11(7)13)8-3-2-4-9(12)6-8/h2-6H,1H3
    • InChI Key: PQRUWFXWCNWNBF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=C(C2C=CC=C(C=2)Cl)N=N1

Computed Properties

  • Exact Mass: 238.0064537g/mol
  • Monoisotopic Mass: 238.0064537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 25.8Ų
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